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Compound of Interest

Compound Name: GSK963

Cat. No.: B10798888

For researchers, scientists, and drug development professionals utilizing the potent and
selective RIP1 kinase inhibitor, GSK963, ensuring its proper disposal is a critical component of
laboratory safety and environmental responsibility. Adherence to established protocols
minimizes risks and ensures compliance with regulatory standards. This guide provides
essential, step-by-step instructions for the safe handling and disposal of GSK963 in a
laboratory setting.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for GSK963. The SDS for a similar GSK-3 inhibitor indicates that the compound is not
classified as dangerous goods for transport, but waste treatment methods should align with
national, federal, state, and local regulations[1].

Personal Protective Equipment (PPE): When handling GSK963 in any form (solid or in
solution), researchers must wear appropriate PPE, including:

o Safety glasses or goggles
o Chemical-resistant gloves

o Alab coat
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In situations with a risk of aerosolization, a self-contained breathing apparatus should be
used[1].

Step-by-Step Disposal Protocol

The proper disposal of GSK963 depends on its physical state and whether it is contaminated
with other materials. Under no circumstances should chemical waste be poured down the drain
or discarded in regular trash[2].

1. Unused or Expired Solid GSK963:

o Segregation: Keep the original container of GSK963 separate from other chemical waste to
avoid unintended reactions|[3].

o Labeling: Ensure the container is clearly labeled with the chemical name, "GSK963," and
any relevant hazard information. If reusing a container, completely deface the original
label[3].

» Storage: Store the container in a designated hazardous waste collection area, segregated by
chemical compatibility (e.g., away from strong acids and bases)[2].

o Collection: Arrange for collection by your institution's Environmental Health and Safety (EHS)
or a licensed hazardous waste disposal service.

2. GSK963 in Solution (e.g., dissolved in DMSO):

o Collection: Collect all liquid waste containing GSK963 in a dedicated, leak-proof, and
compatible waste container. Glass containers are generally suitable[2]. Do not mix with other
solvent wastes unless approved by your institution's safety office[3].

e Labeling: Label the waste container with "Hazardous Waste," the full chemical names of all
contents (e.g., "GSK963 in Dimethyl Sulfoxide™), and their approximate concentrations[3].

o Storage: Keep the waste container tightly sealed when not in use and store it in a
designated, well-ventilated area for hazardous waste[2][4]. Secondary containment, such as
a tray that can hold the entire volume of the largest container, is recommended[4].

e Disposal: Contact your institution's EHS for pickup and disposal.
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3. Contaminated Labware and Materials (e.g., pipette tips, gloves, empty vials):

e Solid Waste: Items contaminated with GSK963 should be considered hazardous waste.
Place them in a designated, sealed container or a robust, sealed plastic bag[4].

e Labeling: Clearly label the container or bag as "Hazardous Waste" and list the chemical
contaminant (GSK963).

o Empty Containers: Empty original containers of GSK963 should be triple-rinsed with a
suitable solvent. The rinseate must be collected and disposed of as hazardous liquid
waste[5]. After rinsing, deface the label and dispose of the container as regular waste or
according to institutional guidelines[3][5].

o Spills: In the event of a spill, absorb the material with an inert absorbent, and collect it in a
sealed container for disposal as hazardous waste. The spill cleanup materials must also be
treated as hazardous waste[5].

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative information related to
GSK963.

Parameter Value Source
IC50 (RIP1 Kinase) 29 nM [61[7]
Solubility in DMSO > 2.5 mg/mL (10.85 mM) [6]
Storage (Solid) > 4 years at -20°C [71[8]
Storage (in DMSO) 1 year at -80°C [7]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of GSK963.
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Start: Identify GSK963 Waste

GSK963 Waste Identified

Determine Physical For

g
O

=

Yes Yes|

Liquid Waste Procedure

1. Collect in a labeled, sealed, compatible container.
2. Store in secondary containment in a designated area.

Contaminated Material?
3. Arrange for EHS pickup.

Yes

Contamini,'ted Material Procedure

Solid Waste Prg;:edure

1. Place in a sealed, labeled bag or container. Ve P -
5 . - : 1. Segregate in original or labeled container.
2. For empty vials, triple-rinse and collect rinseate.

. ¥ 2. Store in designated hazardous waste area.
3. Store in designated hazardous waste area. 3. Arrange for EHS picku
4. Arrange for EHS pickup. . 9 pickup.

inal Dispgsal

\4
Disposed by Licensed Facility

<=l
<

Click to download full resolution via product page

GSK963 Disposal Decision Workflow
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of GSK963, contributing to a secure research environment and the protection of our
ecosystem. Always consult your institution's specific guidelines, as they may have additional
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for GSK963]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10798888#gsk963-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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